Cas no 5042-55-7 (5-Nitrobenzene-1,3-diamine)
5-Nitrobenzene-1,3-diamine structure
Product Name:5-Nitrobenzene-1,3-diamine
CAS No:5042-55-7
MF:C6H7N3O2
MW:153.138680696487
MDL:MFCD00025291
CID:372713
PubChem ID:21134
Update Time:2025-04-19
5-Nitrobenzene-1,3-diamine Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediamine,5-nitro-
- 3,5-Diaminonitrobenzene
- 5-nitro-1,3-Benzenediamine
- 5-Nitrobenzene-1,3-diamine
- 1,3-Diamino-5-nitrobenzene
- 1,3-Benzenediamine, 5-nitro-
- 1-Nitro-3,5-diaminobenzene
- m-Phenylenediamine, 5-nitro-
- 5-nitro-m-phenylenediamine
- 0O8F5J46MV
- DFWXYHZQNLIBLY-UHFFFAOYSA-N
- NSC283
- (3-amino-5-nitro-phenyl)-amine
- 4422AE
- NSC166388
- AS-57918
- 1,3-DIAMINO-5-NITROBENZENE [HSDB]
- BB 0262824
- AM20040577
- NSC 166388
- FT-0635521
- UNII-0O8F5J46MV
- A828120
- Q27237032
- 3-AMINO-5-NITROANILINE
- NS00032062
- NSC-166388
- NSC 283
- MFCD00025291
- AKOS004123181
- SCHEMBL539064
- CS-0157671
- DTXSID7063687
- NSC-283
- EINECS 225-737-7
- AC-10056
- 5042-55-7
- C75359
- HSDB 6244
- DB-021995
- ALBB-013776
-
- MDL： MFCD00025291
- Inchi： 1S/C6H7N3O2/c7-4-1-5(8)3-6(2-4)9(10)11/h1-3H,7-8H2
- InChI Key： DFWXYHZQNLIBLY-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C=C(C=1)N)N)=O
Computed Properties
- Exact Mass: 153.05400
- Monoisotopic Mass: 153.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 97.9
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 427°C at 760 mmHg
- Flash Point: 212.1±23.2 °C
- PSA: 97.86000
- LogP: 2.44480
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
5-Nitrobenzene-1,3-diamine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H312-H332
- Warning Statement： P280
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD3630)
5-Nitrobenzene-1,3-diamine Customs Data
- HS CODE：2921519090
- Customs Data：
China Customs Code:
2921519090Overview:
2921519090. between-\right-Phenylenediamine\Diaminotoluene, etc. [including derivatives and their salts]. VAT:17.0%. Tax refund rate:17.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921519090. o-, m-, p-phenylenediamine, diaminotoluenes, and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:17.0%. . MFN tariff:6.5%. General tariff:30.0%
5-Nitrobenzene-1,3-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JI048-1g |
5-Nitrobenzene-1,3-diamine |
5042-55-7 | 95+% | 1g |
2160.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JI048-250mg |
5-Nitrobenzene-1,3-diamine |
5042-55-7 | 95+% | 250mg |
910CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JI048-100mg |
5-Nitrobenzene-1,3-diamine |
5042-55-7 | 95+% | 100mg |
368CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JI048-5g |
5-Nitrobenzene-1,3-diamine |
5042-55-7 | 95+% | 5g |
8631CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JI048-50mg |
5-Nitrobenzene-1,3-diamine |
5042-55-7 | 95+% | 50mg |
240.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JI048-200mg |
5-Nitrobenzene-1,3-diamine |
5042-55-7 | 95+% | 200mg |
712.0CNY | 2021-07-14 | |
| Alichem | A019086890-5g |
5-Nitrobenzene-1,3-diamine |
5042-55-7 | 95% | 5g |
$719.74 | 2023-09-01 | |
| eNovation Chemicals LLC | D759285-1g |
3,5-DIAMINONITROBENZENE |
5042-55-7 | 95+% | 1g |
$205 | 2024-06-06 | |
| eNovation Chemicals LLC | D759285-5g |
3,5-DIAMINONITROBENZENE |
5042-55-7 | 95+% | 5g |
$710 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1228311-250mg |
5-Nitrobenzene-1,3-diamine |
5042-55-7 | 95% | 250mg |
￥733.00 | 2024-05-11 |
5-Nitrobenzene-1,3-diamine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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